3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde
Overview
Description
3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde is a chemical compound with the linear formula C9H8N2O . It has a molecular weight of 160.18 and is typically stored in an inert atmosphere at temperatures between 2-8°C . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for 3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde is 1S/C9H8N2O/c1-7-8(6-12)10-9-4-2-3-5-11(7)9/h2-6H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving 3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde are not available, imidazo[1,2-a]pyridines have been functionalized through radical reactions . These reactions are considered efficient strategies for constructing imidazo[1,2-a]pyridine derivatives .Physical And Chemical Properties Analysis
3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde is a solid compound . It is stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Chemical Synthesis
3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde is used in chemical synthesis . It’s a building block in the synthesis of various complex molecules .
Antimicrobial Activity
Derivatives of 3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde, such as 3-bromo-2-methyl-1Н-imidazo[1,2-a]pyridinium bromide, have shown antimicrobial properties against Staphylococcus aureus .
Pharmaceutical Applications
Imidazo[1,2-a]pyridine derivatives are found in many active pharmaceutical ingredients . For example, zolimidine (an antiulcer drug), zolpidem (a medication for the treatment of insomnia and restoration of brain dysfunctions), and saripidem (a sedative and anxiolytic drug) all contain this moiety .
Fluorescent Probes
Imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions .
Optoelectronic Devices
Imidazo[1,2-a]pyridine derivatives have been reported in different technological applications, such as optoelectronic devices .
Sensors
These compounds have also been used in the development of sensors .
Anti-cancer Drugs
Imidazo[1,2-a]pyridine derivatives have been used in the development of anti-cancer drugs .
Emitters for Confocal Microscopy and Imaging
These compounds have been used as emitters for confocal microscopy and imaging .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed . The precautionary statements associated with it include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes: rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338) .
Future Directions
Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against MDR-TB and XDR-TB, making them a promising area of research in the development of new TB drugs . The World Health Organization has taken the initiative to develop new TB drugs, and imidazo[1,2-a]pyridine analogues could play a crucial role in this endeavor .
Mechanism of Action
Target of Action
3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde is a derivative of imidazo[1,2-a]pyridines , which are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry
Mode of Action
The mode of action of 3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde involves the direct functionalization of the imidazo[1,2-a]pyridine scaffold . This process is considered one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives . The functionalization occurs through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Biochemical Pathways
The compound’s functionalization process involves radical reactions, which can influence various biochemical pathways .
Pharmacokinetics
The compound is a solid at room temperature and should be stored in an inert atmosphere at 2-8°c for optimal stability .
Result of Action
The compound’s functionalization process can lead to the construction of various imidazo[1,2-a]pyridine derivatives , which can have diverse biological effects.
Action Environment
The action of 3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde can be influenced by various environmental factors. For instance, the compound’s stability can be affected by temperature, as it should be stored in an inert atmosphere at 2-8°C
properties
IUPAC Name |
3-methylimidazo[1,2-a]pyridine-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-7-8(6-12)10-9-4-2-3-5-11(7)9/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKDTULJSYQPSFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2N1C=CC=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.